2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid

• IUPAC Name: 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C18H18N2O5S/c1-26(24,25)20-10-4-5-12-11-13(8-9-16(12)20)17(21)19-15-7-3-2-6-14(15)18(22)23/h2-3,6-9,11H,4-5,10H2,1H3,(H,19,21)(H,22,23)
• InChI Key: PGPLMHGANPEJSR-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCCC2=C1C=CC(=C2)C(=O)NC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid, also known as MDQA, is a chemical compound that has been widely used in scientific research. It belongs to the class of quinolone-based compounds and has shown potential in various applications, including as an anti-inflammatory agent, an anti-cancer agent, and an inhibitor of bacterial growth.

Mechanism of Action

The mechanism of action of 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways. For example, 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the production of prostaglandins, which are involved in inflammation. 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has also been reported to inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has been shown to have several biochemical and physiological effects. In addition to its anti-inflammatory and anti-cancer activities, 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has been reported to inhibit the growth of various bacteria, including Staphylococcus aureus and Escherichia coli. It has also been shown to have antioxidant properties by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has a high purity level, which makes it suitable for various applications. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations. These limitations need to be taken into account when designing experiments using 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid.

Future Directions

There are several future directions for research on 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid. One area of interest is its potential use as a therapeutic agent for various diseases, including cancer and inflammatory disorders. Another area of interest is its mechanism of action, which is not fully understood and requires further investigation. Additionally, the development of new synthetic methods for 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid and its derivatives could lead to the discovery of new compounds with improved properties and applications.

Synthesis Methods

The synthesis of 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid involves the reaction of 2-aminobenzoic acid with 1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carboxylic acid. The reaction is carried out in the presence of a suitable catalyst and solvent under controlled conditions. The yield of 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid can be improved by optimizing the reaction parameters such as temperature, time, and reactant ratio.

Scientific Research Applications

2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has been extensively studied for its potential applications in scientific research. It has been shown to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α. In addition, 2-[(1-methylsulfonyl-3,4-dihydro-2H-quinoline-6-carbonyl)amino]benzoic acid has been reported to have anti-cancer activity by inducing apoptosis and inhibiting cell proliferation in various cancer cell lines.